Cas no 56681-97-1 (4,4-Dimethoxybutanal)

• Product Name: 4,4-Dimethoxybutanal
• CAS No: 56681-97-1
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD10569018
• CID: 348140
• PubChem ID: 10887946
• Update Time: 2025-07-17

4,4-Dimethoxybutanal Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethoxybutanal
• Butanal, 4,4-dimethoxy-
• 4,4-dimethoxy-1-butanal
• 4,4-dimethoxy-butan-1-one
• 4,4-dimethoxy-butanal
• 4,4-dimethoxybutyraldehyde
• Butanal,4,4-dimethoxy
• 56681-97-1
• AKOS016013030
• EN300-1142723
• DTXSID10447104
• GOUMRDDQOZZQDR-UHFFFAOYSA-N
• SCHEMBL1153789

• MDL： MFCD10569018
• Inchi： 1S/C6H12O3/c1-8-6(9-2)4-3-5-7/h5-6H,3-4H2,1-2H3
• InChI Key： GOUMRDDQOZZQDR-UHFFFAOYSA-N
• SMILES： O(C)C(CCC=O)OC

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 0.58440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4,4-Dimethoxybutanal

4,4-Dimoxybutanal (CAS No. 56681-97-1): A Comprehensive Overview

4,4-Dimethoxybutanal (CAS No. 56681-97-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This aldehyde, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional versatility. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 4,4-dimethoxybutanal, drawing on the latest research findings to provide a detailed and up-to-date analysis.

Chemical Structure and Properties

4,4-Dimethoxybutanal is an aldehyde with the molecular formula C₆H₁₂O₃. The compound features a butyl chain with two methoxy groups (-OCH₃) attached to the fourth carbon atom and an aldehyde group (-CHO) at the terminal position. The presence of these functional groups imparts unique chemical properties to the molecule. The methoxy groups are electron-donating, which can influence the reactivity of the aldehyde group, making 4,4-dimethoxybutanal an excellent substrate for various chemical transformations.

The physical properties of 4,4-dimethoxybutanal include a boiling point of approximately 150°C and a melting point of -30°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a variety of chemical processes and reactions.

Synthesis Methods

The synthesis of 4,4-dimethoxybutanal can be achieved through several routes, each with its own advantages and limitations. One common method involves the oxidation of 4,4-dimethoxybutan-1-ol using an oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP). This approach provides high yields and good selectivity for the aldehyde product.

An alternative synthetic route involves the Wittig reaction between 2-methyl-2-butene and methoxymethyltriphenylphosphonium chloride followed by hydrolysis. This method offers a straightforward pathway to access 4,4-dimethoxybutanal, although it may require additional purification steps to ensure high purity.

Potential Applications

4,4-Dimethoxybutanal has found applications in various fields due to its unique chemical properties. In organic synthesis, it serves as a valuable building block for the preparation of more complex molecules. For example, it can be used in the synthesis of natural products and pharmaceutical intermediates through reactions such as aldol condensation and Mannich reactions.

In pharmaceutical research, 4,4-dimethoxybutanal has been explored as a precursor for the development of novel drugs. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 4,4-dimethoxybutanal demonstrated potent inhibition of cancer cell growth in vitro.

Beyond pharmaceuticals, 4,4-dimethoxybutanal has potential applications in materials science. Its reactivity with various functional groups makes it suitable for the synthesis of polymers and other advanced materials. Research in this area is ongoing, with scientists exploring its use in developing new materials with enhanced mechanical and thermal properties.

Safety Considerations and Handling

Safety is a critical aspect when working with any chemical compound. While 4,4-dimethoxybutanal is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity as an aldehyde. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation.

In addition to physical safety measures, proper storage conditions are essential to maintain the stability and integrity of the compound. It should be stored in a cool, dry place away from strong oxidizers and other reactive chemicals. Regular monitoring for signs of degradation or contamination is recommended to ensure its continued suitability for use in research and industrial applications.

Conclusion

4,4-Dimethoxybutanal (CAS No. 56681-97-1) is a multifaceted organic compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for various chemical transformations and biological studies. As research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow further.